Cas no 1311278-69-9 (2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid
• CAS No: 1311278-69-9
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• MDL: MFCD19981433
• CID: 4693665
• PubChem ID: 71628716
• Update Time: 2025-06-25

2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butoxycarbonylamino-4-methyl-oxazole-5-carboxylic acid
• 2-tert-Butoxycarbonylamino-4-methyloxazole-5-carboxylic acid
• 2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid

• MDL： MFCD19981433
• Inchi： 1S/C10H14N2O5/c1-5-6(7(13)14)16-8(11-5)12-9(15)17-10(2,3)4/h1-4H3,(H,13,14)(H,11,12,15)
• InChI Key： LQDJBMREDMPYAM-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC(C)=C(C(=O)O)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.09
• Monoisotopic Mass: 242.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102

Additional information on 2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 1311278-69-9)

2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1311278-69-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole derivative family, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of a tert-butoxycarbonyl (Boc) group in its structure underscores its utility as an intermediate in the synthesis of more complex molecules, particularly in the development of peptide mimetics and protease inhibitors.

The molecular structure of 2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid features a five-membered heterocyclic ring containing an oxygen atom, combined with an amino group at the 2-position and a carboxylic acid moiety at the 5-position. The 4-methyl substituent enhances the steric environment of the molecule, influencing its interactions with biological targets. This structural configuration makes it a valuable building block for designing novel pharmacophores that can modulate enzyme activity and cellular processes.

In recent years, there has been growing interest in oxazole-based compounds due to their role as scaffolds in drug discovery. Specifically, derivatives of oxazole have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The Boc-amino group in 2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid provides stability under basic conditions, making it an excellent protecting group for amino acids during peptide synthesis. This characteristic is particularly relevant in the context of solid-phase peptide synthesis (SPPS), where protecting groups are essential for preventing unwanted side reactions.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Oxazole derivatives have demonstrated efficacy in inhibiting various kinases and proteases, which are often overexpressed in diseases such as cancer and autoimmune disorders. For instance, recent studies have highlighted the inhibitory effects of oxazole-based compounds on cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. The structural features of 2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid align well with this pharmacological profile, suggesting its utility as a lead compound or intermediate in drug design.

The synthesis of 2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis begins with the condensation of appropriate precursors to form the oxazole ring, followed by functionalization at the 2-position and 5-position using established synthetic methodologies. The introduction of the Boc group is typically achieved through reaction with di tert-butyl dicarbonate (Boc₂O) under mild basic conditions. This step ensures that the amino group remains protected until it is ready to be incorporated into a larger molecular framework.

From a computational chemistry perspective, 2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These studies have provided insights into how the molecule can be optimized for better affinity and selectivity. For example, virtual screening techniques have been employed to identify potential binding pockets on enzymes such as kinases and proteases. The results suggest that minor modifications to the substituents on the oxazole ring could enhance binding affinity while minimizing off-target effects.

The pharmaceutical industry has also explored derivative compounds based on 2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid for their potential therapeutic benefits. Researchers have synthesized analogs that exhibit improved solubility or metabolic stability by modifying hydrophobic regions or introducing additional functional groups. These efforts are part of broader initiatives to develop next-generation drugs that address unmet medical needs more effectively than existing therapies.

In conclusion,2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 1311278-69-9) represents a promising compound in pharmaceutical research due to its versatile structural features and potential biological activities. Its role as an intermediate in peptide synthesis and its suitability for modulating enzyme function make it a valuable asset in drug discovery programs targeting various diseases. As research continues to uncover new applications for oxazole derivatives,2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-oxazole-5-carboxylic acid is likely to remain at the forefront of medicinal chemistry innovation.